Cas no 26176-21-6 (2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

• Product Name: 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CAS No: 26176-21-6
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD00297443
• CID: 289579
• PubChem ID: 913166
• Update Time: 2025-07-21

2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylicacid, 4,5,6,7-tetrahydro-2-(1H-pyrrol-1-yl)-
• 2-(1H-PYRROL-1-YL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLIC ACID
• 2-Pyrrol-1-yl-4,5,6,7-tetrahydro-benzo[b]-thiophene-3-carboxylic acid
• WAY-647360
• CS-0308702
• 2-Pyrrol-1-yl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid
• SMR000277880
• 2-pyrrol-1-yl-4,5,6,7-tetrahydrobenzothiophene-3-carboxylic acid
• VS-01778
• MLS000716363
• 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylicacid
• BDBM62344
• 26176-21-6
• 2-(1H-PYRROL-1-YL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLICACID
• MFCD00297443
• HMS2658J15
• EN300-12801
• AKOS000118526
• SR-01000326573
• Benzo[b]thiophene-3-carboxylicacid,4,5,6,7-tetrahydro-2-(1H-pyrrol-1-yl)-
• 4,5,6,7-Tetrahydro-2-(1H-pyrrol-1-yl)benzo[b]thiophene-3-carboxylic acid
• Oprea1_672714
• cid_913166
• SB62845
• 2-(1-pyrrolyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• MLS-0281825.0001
• 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• HMS1557K15
• CHEMBL1405076
• F2124-0603
• SR-01000326573-1
• AH-262/01716049
• TimTec1_008331
• Oprea1_624451
• benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(1H-pyrrol-1-yl)-
• 2-pyrrol-1-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• Z85935507
• 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• MDL： MFCD00297443
• Inchi： 1S/C13H13NO2S/c15-13(16)11-9-5-1-2-6-10(9)17-12(11)14-7-3-4-8-14/h3-4,7-8H,1-2,5-6H2,(H,15,16)
• InChI Key： PQZRKVPZZLXACN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CCCC2)N1C=CC=C1

Computed Properties

• Exact Mass: 246.05896
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 165-167 °C
• Boiling Point: 460.0±45.0 °C at 760 mmHg
• Flash Point: 232.0±28.7 °C
• PSA: 45.06
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

Introduction to 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 26176-21-6)

2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 26176-21-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiophene class, a heterocyclic scaffold widely recognized for its pharmacological significance. The presence of a pyrrole moiety in its structure introduces unique electronic and steric properties, making it a promising candidate for various biological applications.

The compound's molecular structure consists of a benzothiophene core substituted with a pyrrole ring at the 2-position and a carboxylic acid functional group at the 3-position. This arrangement confers distinct chemical reactivity and potential biological activity. The benzothiophene ring system is known for its role in several bioactive natural products and pharmaceuticals, while the pyrrole moiety is often associated with enzyme inhibition and receptor binding properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid has emerged as a compound of interest due to its structural features that may facilitate interactions with biological targets. Specifically, the combination of the benzothiophene and pyrrole moieties suggests potential applications in drug discovery, particularly in the modulation of enzymes and receptors involved in inflammatory and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The benzothiophene core provides a rigid framework that can be modified to enhance binding affinity and selectivity, while the pyrrole ring offers opportunities for hydrogen bonding interactions with biological targets. This dual functionality makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have begun to elucidate the pharmacological profile of 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid. Preliminary investigations have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For instance, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential as an inhibitor of cytochrome P450 enzymes, which play a crucial role in drug metabolism and are often targeted in therapeutic interventions.

The carboxylic acid group at the 3-position of the molecule provides an additional site for chemical modification, allowing for the synthesis of derivatives with enhanced pharmacokinetic properties. This flexibility is particularly valuable in drug development, where optimizing solubility, stability, and bioavailability is essential for clinical efficacy.

Another area of interest is the potential application of 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid in the treatment of neurological disorders. The benzothiophene-pyrrole scaffold has been identified as a key structural feature in several compounds that have shown promise in preclinical models of neurodegeneration. The ability of this compound to interact with specific neurological targets may make it a valuable addition to ongoing research efforts aimed at developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid presents both challenges and opportunities for chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in facilitating the synthesis of this compound and its derivatives.

In conclusion,2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 26176-21-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，and preliminary studies suggest promising applications in treating various diseases. As research continues to uncover new biological targets and synthetic strategies，this compound is likely to remain at the forefront of medicinal chemistry investigations.